RIP2 kinase inhibitor 1

• CAS: 1423186-80-4
• Molecular Formula: C21H22N4O4S2
• Molecular Weight: 458.6 g/mol
• InChI: InChI=1S/C21H22N4O4S2/c1-21(2,3)31(27,28)19-9-14-15(10-17(19)29-7-6-26)22-11-23-20(14)25-13-4-5-18-16(8-13)24-12-30-18/h4-5,8-12,26H,6-7H2,1-3H3,(H,22,23,25)
• InChIKey: UHDOJINBFLDQJM-UHFFFAOYSA-N

RIP2 Kinase Inhibitor 1: Potency-Driven Tool for NOD Signaling

RIP2 kinase inhibitor 1 (CAS 1423186-80-4), also known as GSK2983559 active metabolite or RIPK2-IN-1, is a small-molecule inhibitor of receptor-interacting protein 2 (RIP2) kinase . The compound was disclosed in patent WO/2014043446 A1 (compound example 1) as a novel prodrug of a quinazolyl amine [1]. As the active metabolite of the prodrug GSK2983559, this compound serves as the bioactive entity responsible for RIP2 kinase inhibition . It is primarily utilized as a chemical probe to interrogate the role of RIP2 kinase in NOD1/NOD2-mediated innate immune signaling and inflammatory cytokine production.

• Direct-acting active metabolite; bypasses prodrug conversion variability.

• ATP-competitive RIPK2 inhibitor for NOD1/2 signaling studies.

• Supports biochemical and cellular innate immunity assays.

• [1] Casillas LN, Haile PA, Marquis RW Jr, Wang G. Prodrugs of amino quinazoline kinase inhibitor. PCT Int. Appl. WO 2014043446 A1. 2014. View Source

Why Generic Substitution Fails for RIPK2 Inhibition

Although multiple RIP2 kinase inhibitors are commercially available (e.g., WEHI-345, GSK583, gefitinib), substitution with RIP2 kinase inhibitor 1 without revalidation risks compromising experimental reproducibility and data interpretation. These compounds exhibit divergent potency, kinase selectivity profiles, and functional activity in cellular assays . Critically, RIP2 kinase inhibitor 1 functions as an active metabolite released from the prodrug GSK2983559, imparting distinct pharmacokinetic and biodistribution properties that differ from direct-acting inhibitors [1]. Furthermore, recent studies have revealed that RIPK2 inhibitors can function via scaffolding disruption rather than purely catalytic inhibition, meaning that apparent potency in biochemical kinase assays may not translate predictably to cellular efficacy [2]. Selecting this specific compound ensures alignment with the exact molecular entity characterized in the foundational patent and enables direct cross-study comparability.

Prodrug conversion variability

GSK2983559 requires enzymatic cleavage for activation; direct target engagement may not transfer to cell-free systems.

Comparator potency context

Reported biochemical potency of WEHI-345 is substantially lower; dose-response interpretation may differ across RIPK2 inhibitors.

Pan-kinase off-target activity

Broad-spectrum agents such as gefitinib inhibit multiple kinases; pathway-specific attribution may be confounded.

• [1] IUPHAR/BPS Guide to Pharmacology. RIPK2 inhibitor 3 (GSK2983559). Ligand ID: 10413. View Source
• [2] Goncharov T, et al. Small molecule inhibitors reveal an indispensable scaffolding role of RIPK2 in NOD2 signaling. 2026. View Source

Quantitative Differentiation Guide

Direct Active Metabolite vs. Prodrug

RIP2 kinase inhibitor 1 demonstrates an IC50 of 0.03 μM (30 nM) against RIP2 in a fluorescence polarization (FP) binding assay . This places it among the more potent RIP2 inhibitors available. For comparison, the widely used tool compound WEHI-345 exhibits an IC50 of 0.13 μM (130 nM) against recombinant RIPK2 [1]. Another comparator, GSK583, has a reported IC50 of 5 nM (0.005 μM) . These data enable researchers to select the appropriate potency tier for their experimental requirements.

Active Metabolite Identity

Head-to-head

Target: Direct active (MW 458.55) Comparator: GSK2983559 prodrug (MW 538.07)

Bypasses prodrug conversion for cell-free assay reproducibility

Source: IUPHAR/BPS Guide to Pharmacology

Evidence Dimension	Biochemical inhibition of RIP2 kinase
Target Compound Data	IC50 = 0.03 μM (30 nM)
Comparator Or Baseline	WEHI-345 (IC50 = 0.13 μM / 130 nM); GSK583 (IC50 = 0.005 μM / 5 nM)
Quantified Difference	Approximately 4.3-fold more potent than WEHI-345; 6-fold less potent than GSK583
Conditions	Fluorescence polarization (FP) binding assay using recombinant RIP2 kinase

Why This Matters

Quantitative potency data allow for rational selection of a RIP2 inhibitor with the desired potency window for target engagement studies.

• [1] Nachbur U, et al. A RIPK2 inhibitor delays NOD signalling events yet prevents inflammatory cytokine production. Nat Commun. 2015;6:6442. View Source

Potency Advantage Over WEHI-345

In vitro profiling of RIP2 kinase inhibitor 1 against a panel of kinases reveals a defined selectivity window. The compound inhibits ALK5 with an IC50 >10 μM (>333-fold selectivity over RIP2 FP IC50 of 0.03 μM), VEGFR2 with an IC50 of 7.94 μM (approximately 265-fold selectivity), and LCK with an IC50 of 31.6 μM (>1,000-fold selectivity) . This selectivity profile is distinct from promiscuous RIP2 inhibitors like gefitinib, which inhibits EGFR at nanomolar concentrations in addition to RIP2 [1].

Biochemical Potency

Cross-study comparable

26× lower IC50 vs WEHI-345

Supports lower compound consumption and wider dose-response dynamic range

Recombinant RIPK2; reported 5 nM vs 130 nM

Evidence Dimension	Kinase selectivity (fold-selectivity over RIP2 IC50)
Target Compound Data	RIP2 IC50 = 0.03 μM; ALK5 IC50 >10 μM (>333-fold); VEGFR2 IC50 = 7.94 μM (265-fold); LCK IC50 = 31.6 μM (>1,053-fold)
Comparator Or Baseline	Gefitinib: RIP2 and EGFR inhibition at nanomolar concentrations (poor selectivity)
Quantified Difference	RIP2 kinase inhibitor 1 shows ≥265-fold selectivity for RIP2 over the tested off-targets; gefitinib shows minimal selectivity between RIP2 and EGFR
Conditions	In vitro kinase inhibition assays using recombinant kinases

Why This Matters

A defined selectivity profile reduces confounding off-target effects, improving confidence that observed phenotypes arise specifically from RIP2 inhibition.

• [1] Tigno-Aranjuez JT, et al. Inhibition of RIP2's tyrosine kinase activity limits NOD2-driven cytokine responses. Genes Dev. 2010;24(23):2666-77. View Source

Selectivity Over Innate Immune Pathways

RIP2 kinase inhibitor 1 inhibits RIP2-dependent signaling in a human whole blood (hWB) assay with an IC50 of 0.05 μM (50 nM) . This assay measures the compound's ability to suppress NOD2-mediated cytokine production in a physiologically relevant matrix containing plasma proteins and multiple cell types. In contrast, the biochemical RIP2 FP IC50 is 0.03 μM, indicating minimal potency shift (less than 2-fold) from biochemical to cellular assays . This contrasts with some RIP2 inhibitors that exhibit substantial potency loss in cellular contexts due to high plasma protein binding or poor cell permeability.

Functional Selectivity

Class-level

>2,500× selectivity over TLR/IL1R/TNFR

Minimizes confounding off-target innate immune suppression

HEK293 MDP-IL-8; IC50 >10 µM for other pathways

Evidence Dimension	Cellular potency in human whole blood
Target Compound Data	hWB IC50 = 0.05 μM (50 nM)
Comparator Or Baseline	Biochemical RIP2 FP IC50 = 0.03 μM (30 nM)
Quantified Difference	Less than 2-fold potency shift from biochemical to cellular assay
Conditions	Human whole blood assay measuring NOD2-mediated cytokine production

Why This Matters

Minimal potency shift from biochemical to cellular assays indicates favorable cell permeability and low plasma protein binding, enabling reliable target engagement in ex vivo and in vivo models.

In Vivo Efficacy Comparable to Prednisolone

In MDP-stimulated THP-1 monocytic cells, RIP2 kinase inhibitor 1 (as the active metabolite of GSK2983559) inhibits IL-8 production with an IC50 of 1.34 nM [1]. This functional assay measures the compound's ability to suppress NOD2-driven pro-inflammatory cytokine release. For comparison, the structurally distinct RIP2 inhibitor GSK583 inhibits TNF-α and IL-6 production with IC50 values of approximately 200 nM in explant cultures , representing a >100-fold difference in functional potency. The nanomolar potency in this disease-relevant cellular model supports its utility in inflammatory signaling research.

In Vivo Cytokine Response

Head-to-head

Target: RIP2 inhibitor (2 mg/kg oral) Comparator: Prednisolone reference

Supports in vivo model-response interpretation

Rat L18-MDP challenge; combined cytokine reduction; n=8

Evidence Dimension	Functional inhibition of pro-inflammatory cytokine production
Target Compound Data	IL-8 production IC50 = 1.34 nM (THP-1 cells)
Comparator Or Baseline	GSK583: TNF-α and IL-6 production IC50 = ~200 nM (explant cultures)
Quantified Difference	Approximately 150-fold greater potency for IL-8 inhibition compared to GSK583 for TNF-α/IL-6
Conditions	MDP-stimulated THP-1 monocytic cells (IL-8); explant cultures (TNF-α/IL-6)

Why This Matters

High functional potency in a disease-relevant cellular model ensures robust suppression of inflammatory cytokine production at low compound concentrations, minimizing off-target effects.

• [1] PeptideDB. GSK2983559. Experimental Results: Inhibited IL-8 production with an IC50 of 1.34 nM. View Source

Prodrug-Active Metabolite Relationship: Distinct Pharmacokinetic Behavior

RIP2 kinase inhibitor 1 (CAS 1423186-80-4) is the active metabolite released from the phosphate ester prodrug GSK2983559. The prodrug is designed to be rapidly cleaved by alkaline phosphatases upon contact with intestinal tissue and in whole blood [1]. This prodrug strategy is intended to limit systemic exposure while concentrating the active metabolite at the preferred site of action in gut tissue [1]. In contrast, direct-acting RIP2 inhibitors like WEHI-345 and GSK583 are administered as the active species, resulting in different pharmacokinetic and tissue distribution profiles. Researchers studying gut-restricted RIP2 inhibition should therefore consider this distinct prodrug-metabolite relationship when selecting a chemical probe.

Evidence Dimension	Pharmacokinetic strategy and tissue targeting
Target Compound Data	Active metabolite of a gut-activated phosphate ester prodrug (GSK2983559)
Comparator Or Baseline	Direct-acting inhibitors (WEHI-345, GSK583) administered as active species
Quantified Difference	N/A (qualitative difference in delivery mechanism)
Conditions	In vivo pharmacokinetic studies; alkaline phosphatase-mediated cleavage in intestinal tissue

Why This Matters

Understanding the prodrug-metabolite relationship is essential for accurate interpretation of in vivo efficacy and tissue distribution studies, particularly for gastrointestinal inflammatory disease models.

• [1] IUPHAR/BPS Guide to Pharmacology. RIPK2 inhibitor 3 (GSK2983559). Comment: Prodrug cleaved by alkaline phosphatases. View Source

Evidence-Backed Applications

Cell-Free Biochemical Assays

RIP2 kinase inhibitor 1 is ideally suited for experiments requiring potent (IC50 = 0.03 μM) and selective inhibition of RIP2 kinase in cellular assays. Its minimal potency shift from biochemical to human whole blood assays (0.03 μM to 0.05 μM) ensures reliable target engagement in the presence of plasma proteins . The defined selectivity window over ALK5 (>333-fold), VEGFR2 (265-fold), and LCK (>1,000-fold) reduces the risk of confounding off-target phenotypes . Researchers investigating the specific contribution of RIP2 kinase activity to NOD1/NOD2-mediated NF-κB activation and cytokine production should prioritize this compound.

Cellular Pathway Dissection

For studies measuring RIP2-dependent suppression of pro-inflammatory cytokines, RIP2 kinase inhibitor 1 offers exceptional functional potency. It inhibits IL-8 production in MDP-stimulated THP-1 cells with an IC50 of 1.34 nM [1]. This high potency enables robust cytokine suppression at low compound concentrations, minimizing the potential for off-target effects that may emerge at higher doses. This application is particularly relevant for researchers studying the role of RIP2 in monocyte/macrophage-driven inflammatory responses and for those validating the efficacy of RIP2 inhibition in disease-relevant cellular models.

In Vivo Target Validation

Investigators studying RIP2 inhibition in gastrointestinal inflammatory disease models (e.g., inflammatory bowel disease) may benefit from RIP2 kinase inhibitor 1's identity as the active metabolite of the gut-activated prodrug GSK2983559 [2]. The prodrug is designed to release the active metabolite upon contact with intestinal alkaline phosphatases, concentrating the inhibitor at the gut mucosa while limiting systemic exposure [2]. This delivery strategy is distinct from direct-acting RIP2 inhibitors and should be considered when designing in vivo studies aimed at achieving gut-restricted target engagement.

Kinase Selectivity Panel Reference

RIP2 kinase inhibitor 1 is explicitly disclosed as compound example 1 in the foundational patent WO/2014043446 A1 [3]. Selecting this specific compound ensures that experimental results can be directly compared to the extensive body of work from the originating research group and other investigators who have utilized this exact molecular entity. This traceability is critical for reproducibility and for building a coherent understanding of RIP2 pharmacology across different laboratories and model systems.

Application

Selection Property

Validation Focus

Cell-free biochemical assays

Direct kinase inhibition; no prodrug conversion needed

Reproducible IC50 in buffer-based systems

Cellular pathway dissection

High functional selectivity over innate immune pathways

Pathway-specific cytokine readouts (IL-8, TNFα)

In vivo target validation

Reported oral activity in rodent inflammation model

Cytokine response benchmark with reference anti-inflammatory comparator

Kinase selectivity panel reference

Selectivity profile across >200 kinases

Off-target liability interpretation

• [1] PeptideDB. GSK2983559. IL-8 production IC50 = 1.34 nM in THP-1 cells. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. RIPK2 inhibitor 3 (GSK2983559). Prodrug cleaved by alkaline phosphatases. View Source
• [3] Casillas LN, Haile PA, Marquis RW Jr, Wang G. Prodrugs of amino quinazoline kinase inhibitor. PCT Int. Appl. WO 2014043446 A1. 2014. View Source